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Compound of Interest

1-Benzhydryl-3-
Compound Name:
methyleneazetidine

Cat. No. B1279181

A comprehensive review of available data indicates that 1-Benzhydryl-3-methyleneazetidine
is primarily documented as a chemical intermediate in synthetic organic chemistry, with no
publicly available preclinical or clinical data to support a direct therapeutic potential. This guide
provides a summary of its chemical properties, synthesis, and its role as a building block for
other compounds.

Chemical Properties and Synthesis

1-Benzhydryl-3-methyleneazetidine is a small molecule with the chemical formula C17H17N.
[1][2] It is structurally characterized by a central azetidine ring, a benzhydryl group attached to
the nitrogen atom, and a methylene group at the 3-position.

The synthesis of related benzhydryl-azetidine compounds is documented. For instance, 1-
benzhydrylazetidin-3-one can be synthesized from 1-(diphenylmethyl)-3-hydroxyazetidine
through an oxidation reaction using oxalyl dichloride and dimethyl sulfoxide, followed by the
addition of triethylamine.[3] Another related precursor, 1-benzhydryl-3-hydroxylazetidine
hydrochloride, is a key intermediate in the synthesis of the calcium channel blocker
Azelnidipine.[4] The preparation of this intermediate involves the reaction of benzhydrylamine
with epichlorohydrin.[4]
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While specific synthesis details for 1-Benzhydryl-3-methyleneazetidine are not extensively
described in the public domain, its structure suggests it can be derived from 1-
benzhydrylazetidin-3-one through a Wittig reaction or similar olefination methods.

Potential as a Synthetic Intermediate

The primary recognized value of 1-Benzhydryl-3-methyleneazetidine lies in its utility as a
versatile intermediate for the synthesis of more complex molecules. The benzhydryl group is a
common protecting group for amines, and the methyleneazetidine moiety offers a reactive site
for various chemical transformations.[5] Azetidine derivatives are of significant interest in
medicinal chemistry due to their presence in the core structure of many biologically active
compounds.[5]

The following diagram illustrates the logical flow for the synthesis of a key intermediate of
Azelnidipine, highlighting the role of benzhydryl-containing precursors.
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Caption: Logical flow for the synthesis of a key Azelnidipine intermediate.

Lack of Therapeutic Data

Extensive searches of scientific literature and chemical databases did not reveal any studies
evaluating the therapeutic potential of 1-Benzhydryl-3-methyleneazetidine itself. There is no
information regarding its mechanism of action, pharmacological targets, efficacy, or safety
profile in biological systems. Its mention is consistently in the context of chemical synthesis.[6]

[7]8]

Comparison with Alternatives
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Without a defined therapeutic target or biological activity for 1-Benzhydryl-3-
methyleneazetidine, a direct comparison with therapeutic alternatives is not applicable. The
compound's value is currently confined to its role as a chemical building block. The broader
class of benzhydryl amines, however, has been explored for various biological activities,
including antimicrobial and antiviral properties.[9]

Conclusion

In summary, 1-Benzhydryl-3-methyleneazetidine is a known chemical compound primarily
used as an intermediate in organic synthesis. There is no scientific evidence to date to suggest
it possesses any direct therapeutic potential. Future research could potentially explore the
biological activities of this and related azetidine derivatives, but as it stands, its role is confined
to the laboratory as a synthetic tool. Researchers and drug development professionals should
view this compound as a starting material for the synthesis of other potentially bioactive
molecules rather than a therapeutic agent in its own right.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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